Cas no 608528-13-8 (tert-butyl 2-cyano-3-oxopyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-cyano-3-oxopyrrolidine-1-carboxylate
• CAS No: 608528-13-8
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 3210086
• PubChem ID: 11195170
• Update Time: 2025-06-11

tert-butyl 2-cyano-3-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-PYRROLIDINECARBOXYLIC ACID, 2-CYANO-3-OXO-, 1,1-DIMETHYLETHYL ESTER
• tert-butyl 2-cyano-3-oxopyrrolidine-1-carboxylate
• 608528-13-8
• tert-Butyl2-cyano-3-oxopyrrolidine-1-carboxylate
• EN300-126217

• Inchi： 1S/C10H14N2O3/c1-10(2,3)15-9(14)12-5-4-8(13)7(12)6-11/h7H,4-5H2,1-3H3
• InChI Key： XDIVPLKOBSSSFZ-UHFFFAOYSA-N
• SMILES： O(C(N1C(C#N)C(CC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 210.10044231Da
• Monoisotopic Mass: 210.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.4Ų

Additional information on tert-butyl 2-cyano-3-oxopyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 2-cyano-3-oxopyrrolidine-1-carboxylate (CAS No. 608528-13-8)

tert-butyl 2-cyano-3-oxopyrrolidine-1-carboxylate (CAS No. 608528-13-8) is a versatile organic intermediate widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of pyrrolidine derivatives, which are known for their significant role in drug discovery and development. The presence of both cyano and carboxylate functional groups makes it a valuable building block for synthesizing more complex molecules.

In recent years, the demand for tert-butyl 2-cyano-3-oxopyrrolidine-1-carboxylate has surged due to its application in the development of small molecule inhibitors and protease inhibitors. Researchers are particularly interested in its potential to modulate enzymatic activity, which is crucial for targeting diseases like cancer and viral infections. The compound's high reactivity and stability under various conditions make it a preferred choice for medicinal chemistry applications.

One of the key advantages of tert-butyl 2-cyano-3-oxopyrrolidine-1-carboxylate is its compatibility with green chemistry principles. As sustainability becomes a focal point in the chemical industry, this compound aligns well with the growing trend of eco-friendly synthesis. Its efficient synthesis routes minimize waste and reduce the need for hazardous reagents, addressing the increasing consumer and regulatory demand for sustainable chemical processes.

The compound's CAS No. 608528-13-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Common queries include "synthesis of tert-butyl 2-cyano-3-oxopyrrolidine-1-carboxylate" and "applications of pyrrolidine derivatives in drug discovery." These search trends highlight the compound's importance in advancing pharmaceutical innovation and its role in addressing global health challenges.

From a structural perspective, tert-butyl 2-cyano-3-oxopyrrolidine-1-carboxylate features a pyrrolidine ring substituted with a cyano group at the 2-position and a carboxylate ester at the 1-position. This unique arrangement allows for diverse chemical modifications, enabling researchers to tailor the compound for specific biological targets. Its molecular weight and solubility profile further enhance its utility in high-throughput screening and combinatorial chemistry.

In the context of AI-driven drug discovery, tert-butyl 2-cyano-3-oxopyrrolidine-1-carboxylate has gained attention as a scaffold molecule for virtual screening. Machine learning algorithms often leverage its structural features to predict novel bioactive compounds, accelerating the identification of potential drug candidates. This intersection of computational chemistry and experimental validation underscores the compound's pivotal role in modern drug development pipelines.

Quality control and analytical characterization of tert-butyl 2-cyano-3-oxopyrrolidine-1-carboxylate are critical for ensuring its efficacy in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods align with the stringent standards of Good Manufacturing Practices (GMP), which are essential for compounds used in preclinical and clinical studies.

Looking ahead, the future of tert-butyl 2-cyano-3-oxopyrrolidine-1-carboxylate appears promising, with ongoing investigations into its potential applications beyond traditional pharmaceuticals. For instance, its derivatives are being explored for use in material science and catalysis, showcasing its versatility across multiple disciplines. As research continues to uncover new possibilities, this compound is poised to remain a cornerstone of synthetic chemistry and innovation.